2-(4-chloro-3,5-dimethylphenoxy)-N-(6-morpholinopyrimidin-4-yl)acetamide

• IUPAC Name: 2-(4-chloro-3,5-dimethylphenoxy)-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide
• InChI: InChI=1S/C18H21ClN4O3/c1-12-7-14(8-13(2)18(12)19)26-10-17(24)22-15-9-16(21-11-20-15)23-3-5-25-6-4-23/h7-9,11H,3-6,10H2,1-2H3,(H,20,21,22,24)
• InChI Key: OXCCPYKISNPYLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)NC2=CC(=NC=N2)N3CCOCC3
• Molecular Formula: C18H21ClN4O3
• Molecular Weight: 376.8 g/mol

Description

2-(4-chloro-3,5-dimethylphenoxy)-N-(6-morpholinopyrimidin-4-yl)acetamide, also known as PD 0332991, is a small molecule inhibitor of cyclin-dependent kinases (CDKs). It has been shown to have potential as a therapeutic agent in the treatment of various types of cancer. In

Scientific Research Applications

Antimicrobial Activity

2-(4-chloro-3,5-dimethylphenoxy)-N-(6-morpholinopyrimidin-4-yl)acetamide and its derivatives have been explored for antimicrobial activity. Some derivatives, such as those studied by Majithiya and Bheshdadia (2022), have been synthesized and shown efficacy against selected bacterial and fungal strains (Majithiya & Bheshdadia, 2022). This reflects the compound's potential in addressing microbial infections.

Anticonvulsant Properties

The derivatives of this compound have been investigated for anticonvulsant activities. A study conducted by Severina et al. (2020) focused on synthesizing and evaluating the anticonvulsant properties of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, indicating the relevance of this chemical class in neurological applications (Severina et al., 2020).

Anti-Inflammatory and Analgesic Properties

Research has been conducted on the anti-inflammatory and analgesic potential of compounds derived from 2-(4-chloro-3,5-dimethylphenoxy)-N-(6-morpholinopyrimidin-4-yl)acetamide. For instance, Abu‐Hashem et al. (2020) synthesized novel compounds with significant inhibitory activity on COX-2, indicating their potential in treating pain and inflammation (Abu‐Hashem et al., 2020).

Radioligand Imaging

Derivatives of this compound class have been reported in the context of radioligand imaging. Dollé et al. (2008) synthesized DPA-714, a derivative for imaging the translocator protein (18 kDa) with positron emission tomography, indicating applications in medical imaging and diagnostics (Dollé et al., 2008).

Structural and Chemical Studies

The structural and chemical properties of derivatives have also been a subject of interest. For example, Olszewska et al. (2011) characterized N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide using X-ray powder diffraction, highlighting their potential as pesticides (Olszewska et al., 2011).